Cas no 1781520-78-2 (2,2-difluoro-4-methylpentan-1-ol)

• Product Name: 2,2-difluoro-4-methylpentan-1-ol
• CAS No: 1781520-78-2
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• CID: 6018014
• PubChem ID: 59458532
• Update Time: 2024-03-01

2,2-difluoro-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-4-methylpentan-1-ol
• 1-Pentanol, 2,2-difluoro-4-methyl-
• SCHEMBL765007
• BLFNKDNATVQHLQ-UHFFFAOYSA-N
• 1781520-78-2
• EN300-1949046

• Inchi： 1S/C6H12F2O/c1-5(2)3-6(7,8)4-9/h5,9H,3-4H2,1-2H3
• InChI Key： BLFNKDNATVQHLQ-UHFFFAOYSA-N
• SMILES： C(O)C(F)(F)CC(C)C

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 156.0±25.0 °C(Predicted)
• pka: 13.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins